molecular formula C10H6BrF3N2O B3184013 3-Bromo-8-(trifluoromethoxy)quinolin-4-amine CAS No. 1065088-19-8

3-Bromo-8-(trifluoromethoxy)quinolin-4-amine

Cat. No. B3184013
CAS RN: 1065088-19-8
M. Wt: 307.07 g/mol
InChI Key: JGAIZKXZYKNCLY-UHFFFAOYSA-N
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Description

“3-Bromo-8-(trifluoromethoxy)quinolin-4-amine” is a chemical compound with the molecular formula C10H6BrF3N2. It is related to other compounds such as “3-amino-8-(trifluoromethoxy)quinolin-4-ol” and “8-Chloro-N-(4-(trifluoromethoxy)phenyl)quinolin-2-amine” which have been studied for various applications .


Synthesis Analysis

While specific synthesis methods for “this compound” were not found, related compounds have been synthesized through various methods. For example, a series of 4-[(quinolin-4-yl)amino]benzamide derivatives were designed and synthesized for anti-influenza agents . Another compound, “6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine”, was synthesized by refluxing 6-bromo-4-chloroquinoline and 3-(difluoromethyl)aniline in ethanol .

properties

CAS RN

1065088-19-8

Molecular Formula

C10H6BrF3N2O

Molecular Weight

307.07 g/mol

IUPAC Name

3-bromo-8-(trifluoromethoxy)quinolin-4-amine

InChI

InChI=1S/C10H6BrF3N2O/c11-6-4-16-9-5(8(6)15)2-1-3-7(9)17-10(12,13)14/h1-4H,(H2,15,16)

InChI Key

JGAIZKXZYKNCLY-UHFFFAOYSA-N

SMILES

C1=CC2=C(C(=CN=C2C(=C1)OC(F)(F)F)Br)N

Canonical SMILES

C1=CC2=C(C(=CN=C2C(=C1)OC(F)(F)F)Br)N

Origin of Product

United States

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